2-(4-ethoxyphenyl)-1-(4-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)ethanone

• IUPAC Name: 2-(4-ethoxyphenyl)-1-[4-[(1-methylbenzimidazol-2-yl)methyl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C23H28N4O2/c1-3-29-19-10-8-18(9-11-19)16-23(28)27-14-12-26(13-15-27)17-22-24-20-6-4-5-7-21(20)25(22)2/h4-11H,3,12-17H2,1-2H3
• InChI Key: AJVMWJALFHWVQV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)N2CCN(CC2)CC3=NC4=CC=CC=C4N3C
• Molecular Formula: C23H28N4O2
• Molecular Weight: 392.5 g/mol

Description

2-(4-ethoxyphenyl)-1-(4-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C23H28N4O2 and its molecular weight is 392.503. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antiviral Activity

A compound structurally similar to 2-(4-ethoxyphenyl)-1-(4-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)ethanone was prepared and evaluated for its anti-HIV-1 and anti-HIV-2 activity. This research aimed at developing new non-nucleoside reverse transcriptase inhibitors, showcasing the potential of such compounds in antiviral therapies (Al-Masoudi et al., 2007).

Antimicrobial Applications

Another study synthesized novel 1,2,4-Triazole derivatives, including a compound similar in structure to the one , to explore their antimicrobial activities. Some derivatives showed good or moderate activities against tested microorganisms, highlighting the potential for developing new antimicrobial agents (Bektaş et al., 2007).

Electrochemical Synthesis

Electrochemical synthesis involving a related compound demonstrated the potential for generating new arylthiobenzazoles. This process leverages electrochemically generated p-quinone imine in a Michael addition reaction, offering insights into novel synthesis methods for chemical compounds (Amani & Nematollahi, 2012).

Antibacterial and Antifungal Activities

Research on azole-containing piperazine derivatives, similar to the compound , showed that these compounds possess moderate to significant antibacterial and antifungal activities. This research underscores the therapeutic potential of such compounds against a range of microbial infections (Gan et al., 2010).